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Cat. No.: B3033784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-

Pyrazinecarboxylic acid in various organic solvents. While quantitative experimental data is not

readily available in publicly accessible literature, this guide outlines the expected solubility

behavior based on the molecule's chemical properties and details the standardized

experimental protocols for its determination. This information is crucial for applications in

pharmaceutical development, chemical synthesis, and materials science where 2-

Pyrazinecarboxylic acid is a key intermediate.

Overview of 2-Pyrazinecarboxylic Acid
2-Pyrazinecarboxylic acid (POA), also known as pyrazinoic acid, is a heterocyclic organic

compound with the chemical formula C₅H₄N₂O₂. It consists of a pyrazine ring substituted with a

carboxylic acid group. This structure imparts a polar nature to the molecule, which is the

primary determinant of its solubility characteristics. POA is a white to off-white crystalline solid

at room temperature and is a key metabolite of the anti-tuberculosis drug pyrazinamide[1].

Qualitative Solubility Profile
Based on its molecular structure, 2-Pyrazinecarboxylic acid exhibits the following general

solubility behaviors[1]:
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High Solubility in Polar Protic and Aprotic Solvents: The presence of the carboxylic acid

group and the nitrogen atoms in the pyrazine ring allows for strong hydrogen bonding and

dipole-dipole interactions with polar solvents. Therefore, 2-Pyrazinecarboxylic acid is

expected to be readily soluble in solvents such as:

Dimethyl Sulfoxide (DMSO)

Ethanol

Acetone[1]

Low Solubility in Non-Polar Solvents: In non-polar solvents, the strong intermolecular forces

between the polar 2-Pyrazinecarboxylic acid molecules are not overcome by the weak van

der Waals forces with the solvent molecules. Consequently, it has low to negligible solubility

in solvents like:

Hexane[1]

Toluene[1]

Quantitative Solubility Data
A thorough review of scientific literature did not yield specific quantitative solubility data (e.g.,

mole fraction or grams per 100 g of solvent) for 2-Pyrazinecarboxylic acid in a range of organic

solvents at various temperatures. The following tables are provided as a template for

researchers to populate as experimental data becomes available.

Table 1: Mole Fraction Solubility of 2-Pyrazinecarboxylic Acid in Various Organic Solvents at

Different Temperatures (K)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.solubilityofthings.com/pyrazine-2-carboxylic-acid
https://www.solubilityofthings.com/pyrazine-2-carboxylic-acid
https://www.solubilityofthings.com/pyrazine-2-carboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3033784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
288.15
K

293.15
K

298.15
K

303.15
K

308.15
K

313.15
K

318.15
K

Methanol N/A N/A N/A N/A N/A N/A N/A

Ethanol N/A N/A N/A N/A N/A N/A N/A

n-

Propanol
N/A N/A N/A N/A N/A N/A N/A

Isopropa

nol
N/A N/A N/A N/A N/A N/A N/A

n-Butanol N/A N/A N/A N/A N/A N/A N/A

Acetone N/A N/A N/A N/A N/A N/A N/A

Ethyl

Acetate
N/A N/A N/A N/A N/A N/A N/A

Dimethyl

Sulfoxide

(DMSO)

N/A N/A N/A N/A N/A N/A N/A

Toluene N/A N/A N/A N/A N/A N/A N/A

Hexane N/A N/A N/A N/A N/A N/A N/A

N/A: Data not available in the searched literature.

Table 2: Solubility of 2-Pyrazinecarboxylic Acid in g/100g of Solvent at Different Temperatures

(°C)
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Solvent 15 °C 20 °C 25 °C 30 °C 35 °C 40 °C 45 °C

Methanol N/A N/A N/A N/A N/A N/A N/A

Ethanol N/A N/A N/A N/A N/A N/A N/A

n-

Propanol
N/A N/A N/A N/A N/A N/A N/A

Isopropa

nol
N/A N/A N/A N/A N/A N/A N/A

n-Butanol N/A N/A N/A N/A N/A N/A N/A

Acetone N/A N/A N/A N/A N/A N/A N/A

Ethyl

Acetate
N/A N/A N/A N/A N/A N/A N/A

Dimethyl

Sulfoxide

(DMSO)

N/A N/A N/A N/A N/A N/A N/A

Toluene N/A N/A N/A N/A N/A N/A N/A

Hexane N/A N/A N/A N/A N/A N/A N/A

N/A: Data not available in the searched literature.

Experimental Protocols for Solubility Determination
The following are detailed methodologies for two common and reliable experimental techniques

for determining the solubility of a solid compound like 2-Pyrazinecarboxylic acid in organic

solvents.

Isothermal Shake-Flask Method
The shake-flask method is a widely used and reliable technique for determining thermodynamic

solubility.

Materials and Apparatus:
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2-Pyrazinecarboxylic acid (high purity)

Selected organic solvents (analytical grade)

Analytical balance (±0.1 mg)

Constant temperature water bath or incubator shaker

Screw-capped vials or flasks

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector (e.g., UV-Vis) or a UV-Vis spectrophotometer.

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of 2-Pyrazinecarboxylic

acid to a series of vials, each containing a known volume or mass of the selected organic

solvent. The excess solid should be clearly visible.

Equilibration: Seal the vials tightly and place them in a constant temperature shaker bath set

to the desired temperature. Agitate the vials for a sufficient period (typically 24-72 hours) to

ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature for at least 24 hours to allow the excess solid to sediment.

Sample Withdrawal and Filtration: Carefully withdraw a known volume of the supernatant

using a pre-warmed (to the experimental temperature) syringe. Immediately filter the solution

through a syringe filter into a pre-weighed volumetric flask. This step is critical to remove any

undissolved solid particles.

Dilution and Analysis: Dilute the filtered saturated solution with the same solvent to a

concentration within the linear range of the analytical method.
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Quantification: Analyze the concentration of 2-Pyrazinecarboxylic acid in the diluted solution

using a validated HPLC or UV-Vis spectrophotometry method against a calibration curve

prepared with known concentrations of the compound.

Calculation of Solubility: Calculate the solubility from the determined concentration and the

dilution factor. The results can be expressed in various units, such as mole fraction (x), mass

fraction (w), or grams of solute per 100 g of solvent.
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Caption: Isothermal Shake-Flask Solubility Determination Workflow.
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Gravimetric Method
The gravimetric method is a straightforward technique suitable for non-volatile solutes and

solvents.

Materials and Apparatus:

2-Pyrazinecarboxylic acid (high purity)

Selected organic solvents (analytical grade)

Analytical balance (±0.1 mg)

Constant temperature water bath or incubator shaker

Screw-capped vials or flasks

Drying oven

Desiccator

Evaporating dish or weighing bottle

Procedure:

Preparation of Saturated Solution: Prepare a saturated solution of 2-Pyrazinecarboxylic acid

in the chosen solvent at a specific temperature as described in the shake-flask method

(steps 1 and 2).

Phase Separation: Allow the excess solid to settle by letting the vial stand in the constant

temperature bath.

Sample Withdrawal: Carefully withdraw a known mass of the clear supernatant into a pre-

weighed evaporating dish or weighing bottle.

Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient

to evaporate the solvent completely without causing decomposition or sublimation of the 2-

Pyrazinecarboxylic acid. A vacuum oven at a lower temperature is preferable.
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Drying to Constant Mass: After the solvent has evaporated, cool the dish in a desiccator and

weigh it. Repeat the drying and weighing process until a constant mass is achieved.

Calculation of Solubility: The mass of the dissolved 2-Pyrazinecarboxylic acid is the final

constant mass of the dish minus the initial mass of the empty dish. The mass of the solvent

is the initial mass of the saturated solution minus the mass of the dissolved solute. The

solubility can then be expressed as grams of solute per 100 g of solvent.
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Caption: Gravimetric Method for Solubility Determination Workflow.
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Conclusion
While quantitative solubility data for 2-Pyrazinecarboxylic acid in organic solvents is not

extensively documented in public literature, its chemical structure strongly suggests high

solubility in polar solvents and poor solubility in non-polar solvents. For researchers and

professionals in drug development and chemical synthesis, the experimental protocols for the

isothermal shake-flask and gravimetric methods provided in this guide offer robust and reliable

means to determine the precise solubility of this compound in various solvent systems. The

generation of such data will be invaluable for the continued application and understanding of 2-

Pyrazinecarboxylic acid in its various fields of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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